Cas no 2344678-90-4 (3-Chlorocyclobutane-1-carbothioamide)

• Product Name: 3-Chlorocyclobutane-1-carbothioamide
• CAS No: 2344678-90-4
• MF: C₅H₈ClNS
• MW: 149.641718864441
• CID: 5922536
• PubChem ID: 139022673
• Update Time: 2025-10-31

3-Chlorocyclobutane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Chlorocyclobutane-1-carbothioamide
• EN300-7356723
• (1r,3r)-3-chlorocyclobutane-1-carbothioamide
• 2344678-90-4

• Inchi： 1S/C5H8ClNS/c6-4-1-3(2-4)5(7)8/h3-4H,1-2H2,(H2,7,8)
• InChI Key： OKERPBCAJQPXSF-UHFFFAOYSA-N
• SMILES： ClC1CC(C(N)=S)C1

Computed Properties

• Exact Mass: 149.0065981g/mol
• Monoisotopic Mass: 149.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-Chlorocyclobutane-1-carbothioamide

Introduction to 3-Chlorocyclobutane-1-carbothioamide (CAS No. 2344678-90-4)

3-Chlorocyclobutane-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2344678-90-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic thioamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a cyclobutane ring substituted with a chlorine atom at the 3-position and a carbothioamide functional group at the 1-position, making it a versatile intermediate for synthesizing more complex molecules.

The structural motif of 3-Chlorocyclobutane-1-carbothioamide contributes to its reactivity and makes it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chlorine and thioamide functionalities allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are pivotal in constructing biologically active scaffolds, which are essential for drug discovery and development.

In recent years, there has been growing interest in thioamide derivatives due to their broad spectrum of biological activities. Thioamides are known to exhibit pharmacological properties such as antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a cyclobutane ring into thioamide structures can enhance metabolic stability and bioavailability, making them promising candidates for further pharmacological exploration. 3-Chlorocyclobutane-1-carbothioamide is no exception and has been studied for its potential role in developing novel therapeutic agents.

One of the most compelling aspects of 3-Chlorocyclobutane-1-carbothioamide is its utility as a precursor in the synthesis of more complex heterocyclic compounds. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with known biological activities. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer metabolism. The chlorine substituent at the 3-position of the cyclobutane ring facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can modulate biological activity.

The pharmaceutical industry has shown particular interest in cycloalkyl-thioamide derivatives due to their ability to penetrate biological membranes effectively. This property is crucial for drugs intended to interact with intracellular targets. 3-Chlorocyclobutane-1-carbothioamide has been investigated as a lead compound in several drug discovery programs aimed at identifying new treatments for chronic diseases. Its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have enhanced the accessibility of 3-Chlorocyclobutane-1-carbothioamide, allowing for scalable production and detailed mechanistic studies. Techniques such as transition-metal-catalyzed coupling reactions and organometallic chemistry have enabled researchers to modify its structure efficiently. These advancements have not only improved the synthesis of the compound but also expanded its potential applications in drug development.

The chemical properties of 3-Chlorocyclobutane-1-carbothioamide also make it a valuable tool in materials science. Its ability to participate in polymerization reactions has been explored, leading to the development of novel polymeric materials with tailored properties. These materials could find applications in coatings, adhesives, and even biodegradable plastics, demonstrating the compound's versatility beyond pharmaceuticals.

In conclusion, 3-Chlorocyclobutane-1-carbothioamide (CAS No. 2344678-90-4) is a multifaceted compound with significant potential in both pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and material science is likely to grow further.